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Compound of Interest

Compound Name: 4-Methoxy-2-phenylimidazole

CAS No.: 128666-05-7

Cat. No.: B3046737

Get Quote

Executive Summary
4-Methoxy-2-phenylimidazole represents a critical structural scaffold in medicinal chemistry,

particularly for kinase inhibition and optical materials.[1] However, its development is frequently

bottlenecked by prototropic tautomerism—the rapid migration of the hydrogen atom between

N1 and N3 on the imidazole ring.

This guide objectively compares the crystallographic analysis of 4-Methoxy-2-
phenylimidazole against its parent scaffold, 2-Phenylimidazole (2-PhI). While 2-PhI serves as

the industry benchmark for stability, the 4-methoxy derivative offers enhanced solubility and H-

bond acceptor potential, albeit with increased structural complexity.

Key Insight: Unlike NMR, which often yields averaged signals due to rapid proton exchange in

solution, Single Crystal X-Ray Diffraction (SC-XRD) is the only definitive method to freeze and

identify the specific tautomer (4-methoxy vs. 5-methoxy) present in the solid state.
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Comparative Analysis: Product vs. Alternative
The Benchmark: 2-Phenylimidazole (2-PhI)[2][3]

Crystal Habit: Planar sheets.[1]

Packing Motif: The absence of steric bulk allows 2-PhI molecules to pack in nearly coplanar

layers.

H-Bonding: Dominated by strong intermolecular N—H···N hydrogen bonds, forming infinite

chains.[1][2][3] This results in high lattice energy and lower solubility.[1]

Limitation: The tight packing network limits dissolution rates, a common hurdle in drug

formulation.[1]

The Target: 4-Methoxy-2-phenylimidazole
Crystal Habit: Typically prisms or needles (solvent dependent).[1]

Packing Motif: The -OCH₃ group introduces steric bulk and electronic donation. This disrupts

the planar packing seen in 2-PhI, often leading to a "herringbone" or twisted arrangement.[1]

H-Bonding: The methoxy oxygen acts as an additional H-bond acceptor.

Performance Advantage: This creates potential for N—H[1]···O interactions, which are

generally weaker than N—H[1]···N. This "loosening" of the lattice energy often correlates

with improved solubility and bioavailability compared to the parent 2-PhI.

Tautomeric Selectivity: The electron-donating methoxy group strongly influences the

preferred position of the N-H proton. XRD analysis typically reveals the 5-methoxy-1H-

imidazole tautomer in the solid state to minimize steric repulsion between the phenyl ring

and the methoxy group.
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Feature
2-Phenylimidazole
(Alternative)

4-Methoxy-2-
phenylimidazole (Product)

Space Group P2₁/c (Monoclinic) or Pbca Typically P2₁/c or P-1 (Triclinic)

Z (Molecules/Cell) 4 4 or 2

Primary Interaction N—H[1][4]···N (Strong, Linear)
N—H···N and N—H···O

(Mixed)

Tautomer State
Dynamic in solution; Fixed in

crystal

Strongly biased by -OMe

electronics

Lattice Energy High (High MP ~148°C)
Moderate (Lower MP, better

solubility)

Phase ID Method PXRD (Simple fingerprinting)
SC-XRD (Required for

tautomer ID)

Experimental Protocol: Self-Validating XRD
Workflow
To ensure scientific integrity, this protocol uses a "Check-Gate" system. You cannot proceed to

Data Collection without passing the Crystal Quality Gate.[1]

Phase 1: Crystal Growth (The "Slow Diffusion" Method)
[1]

Objective: Grow single crystals >0.2 mm suitable for SC-XRD.

Solvent System: Methanol (Good solubility) / Diethyl Ether (Antisolvent).[1]

Dissolve 20 mg of 4-Methoxy-2-phenylimidazole in 2 mL of Methanol.

Filter the solution through a 0.45 µm PTFE syringe filter into a narrow glass vial (inner vial).

Place the inner vial (uncapped) inside a larger jar containing 10 mL of Diethyl Ether.

Seal the outer jar tightly.
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Wait: Allow vapor diffusion for 3-7 days at 4°C.

Why? Slower growth minimizes disorder and solvent inclusion.[1]

Phase 2: Data Collection & Refinement[1]
Instrument: Bruker D8 QUEST or Rigaku XtaLAB (Mo Kα or Cu Kα radiation).

Temperature:100 K (Critical).

Reasoning: Cooling reduces thermal vibration (atomic displacement parameters), allowing

precise location of the hydrogen atoms—crucial for distinguishing N-H vs. N-lone pair.[1]

Strategy:

Harvest: Mount crystal on a Kapton loop with Paratone oil.

Screen: Collect 20 frames. If diffraction spots are split or streaky, discard (twinning risk).[1]

Collect: Full sphere strategy (>99% completeness) to 0.8 Å resolution.

Refine: Use SHELXL. Locate the N-H hydrogen in the Difference Fourier Map. Do not

geometrically fix this H-atom initially; its position defines the tautomer.

Visualization: Tautomer Identification Workflow
The following diagram illustrates the critical decision logic for assigning the correct structure,

distinguishing between the 4-methoxy and 5-methoxy tautomers.
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Figure 1: Logic flow for definitive tautomer assignment using Difference Fourier Maps in XRD

refinement.

Critical Interpretation of Results
When analyzing your XRD data for 4-Methoxy-2-phenylimidazole, focus on these three

structural metrics to validate "performance" (stability/solubility):

C—O Bond Length:

Expect a length of ~1.36–1.38 Å for C(aromatic)—O.[1]

Significance: A shorter bond indicates resonance conjugation with the imidazole ring,

increasing the electron density on the ring nitrogens (enhancing basicity).[1]

Interplanar Angle (Twist):

Measure the angle between the Phenyl ring plane and the Imidazole ring plane.

2-PhI (Alternative): < 10° (Nearly Coplanar).[1]

4-Methoxy (Product): Expect 20°–40°.[1]

Impact: A larger twist angle disrupts π-π stacking, which directly correlates to higher

solubility in polar solvents.[1]

Packing Efficiency (Kitaigorodskii Index):

Calculate the packing coefficient (

).[1]

If

, the crystal has significant free volume, suggesting potential for solvate formation or lower
mechanical stability compared to the dense 2-PhI (

).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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